Cas no 113567-29-6 (4(1H)-Quinolinone,2,3-dihydro-2-phenyl-, (2R)-)

• Product Name: 4(1H)-Quinolinone,2,3-dihydro-2-phenyl-, (2R)-
• CAS No: 113567-29-6
• MF: C₁₅H₁₃NO
• MW: 223.269823789597
• CID: 106059
• PubChem ID: 10889522
• Update Time: 2025-06-08

4(1H)-Quinolinone,2,3-dihydro-2-phenyl-, (2R)- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Quinolinone,2,3-dihydro-2-phenyl-, (2R)-
• 2-PHENYL-2,3-DIHYDRO-4-QUINOLONE
• (2R)-2-Phenyl-2,3-dihydro-4-quinolone
• (R)-2-PHENYL-2,3-DIHYDROQUINOLIN-4(1H)-ONE
• A882345
• 2,3-Dihydro-2-phenyl-4(1H)-quinolinone
• SCHEMBL1501991
• PUCZUBFZQVSURB-UHFFFAOYSA-N
• 2-phenyl-2,3-dihydro-4(1H)-quinolinone
• 2-phenyl-2,3-dihydro-1H-quinolin-4-one
• DTXSID301317867
• 2-Phenyl-2,3-dihydroquinolin-4(1H)-one
• BDBM50472200
• FS-2774
• Azaflavanone
• FT-0743203
• Aza-flavanone
• FT-0645902
• 2,3-dihydro-2-phenyl-4(1h)-quinolone
• SB47578
• CHEMBL440091
• 2-phenyl-1,2,3,4-tetrahydroquinolin-4-one
• 113567-29-6
• 16619-14-0
• 4(1H)-Quinolinone, 2,3-dihydro-2-phenyl-
• AKOS015840567
• SB47577

• MDL： MFCD08705990
• Inchi： 1S/C15H13NO/c17-15-10-14(11-6-2-1-3-7-11)16-13-9-5-4-8-12(13)15/h1-9,14,16H,10H2
• InChI Key： PUCZUBFZQVSURB-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2NC(C2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 223.10000
• Monoisotopic Mass: 223.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.156
• Boiling Point: 410.1°Cat760mmHg
• Flash Point: 169°C
• Refractive Index: 1.603
• PSA: 29.10000
• LogP: 3.56420

4(1H)-Quinolinone,2,3-dihydro-2-phenyl-, (2R)- Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Safety Term：S26-36/37/39
• Risk Phrases：R36/37/38

Additional information on 4(1H)-Quinolinone,2,3-dihydro-2-phenyl-, (2R)-

Recent Advances in the Study of 4(1H)-Quinolinone,2,3-dihydro-2-phenyl-, (2R)- (CAS: 113567-29-6)

The compound 4(1H)-Quinolinone,2,3-dihydro-2-phenyl-, (2R)-, with the CAS number 113567-29-6, has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This chiral quinolinone derivative is of particular interest due to its potential pharmacological properties and its role as a key intermediate in the synthesis of bioactive molecules. Recent studies have explored its structural characteristics, synthetic pathways, and biological activities, shedding light on its therapeutic potential.

One of the most notable advancements in the study of this compound is its application in the development of novel kinase inhibitors. Kinases play a crucial role in various cellular processes, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Researchers have demonstrated that the (2R)-enantiomer of this quinolinone derivative exhibits selective inhibition against specific kinase targets, making it a promising candidate for further drug development. The stereochemistry at the 2-position has been shown to be critical for its biological activity, highlighting the importance of enantioselective synthesis.

In addition to its kinase inhibitory properties, recent investigations have revealed that 4(1H)-Quinolinone,2,3-dihydro-2-phenyl-, (2R)- possesses anti-inflammatory and antioxidant activities. These findings are supported by in vitro and in vivo studies, which have demonstrated its ability to modulate key inflammatory pathways and scavenge reactive oxygen species. Such multifunctional properties make this compound a valuable scaffold for the design of new therapeutic agents targeting oxidative stress-related diseases.

The synthetic routes to access this compound have also been optimized in recent years. Advances in asymmetric catalysis have enabled the efficient production of the (2R)-enantiomer with high enantiomeric purity. These synthetic improvements are crucial for scaling up production and facilitating further pharmacological evaluations. Moreover, computational studies have provided insights into the molecular interactions of this compound with its biological targets, aiding in the rational design of more potent analogs.

Despite these promising developments, challenges remain in the clinical translation of 4(1H)-Quinolinone,2,3-dihydro-2-phenyl-, (2R)-. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous preclinical studies. However, the compound's unique structural features and diverse biological activities continue to make it a focal point of research in medicinal chemistry.

In conclusion, the recent research on 4(1H)-Quinolinone,2,3-dihydro-2-phenyl-, (2R)- (CAS: 113567-29-6) underscores its potential as a versatile pharmacophore. Its applications in kinase inhibition, anti-inflammatory therapy, and antioxidant defense highlight its broad therapeutic relevance. Future studies should focus on optimizing its pharmacokinetic properties and exploring its efficacy in disease models, paving the way for its eventual clinical application.